3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(5,6,7,8-tetrahydro-2-naphthalenylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H25N5O2S2
• Molecular Weight: 431.6 g/mol
• IUPAC Name: 3-(1-methylsulfonylpiperidin-4-yl)-6-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H25N5O2S2/c1-29(26,27)24-10-8-16(9-11-24)19-21-22-20-25(19)23-18(28-20)13-14-6-7-15-4-2-3-5-17(15)12-14/h6-7,12,16H,2-5,8-11,13H2,1H3
• InChI Key: FKYYBRBLIWYRHK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C2=NN=C3N2N=C(S3)CC4=CC5=C(CCCC5)C=C4

Description

The compound 3-[1-(methylsulfonyl)-4-piperidinyl]-6-(5,6,7,8-tetrahydro-2-naphthalenylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to the triazolo-thiadiazole class, characterized by a fused heterocyclic core with substitutions at the 3- and 6-positions. The 3-position features a 1-(methylsulfonyl)-4-piperidinyl group, which introduces sulfonyl and piperidine moieties known to enhance metabolic stability and receptor binding . The 6-position is substituted with a 5,6,7,8-tetrahydro-2-naphthalenylmethyl group, a partially saturated naphthalene derivative that may improve lipophilicity and membrane permeability .

Biological Activity

3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(5,6,7,8-tetrahydro-2-naphthalenylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex heterocyclic compound belonging to the triazolothiadiazole family. This class of compounds has garnered significant attention due to its diverse pharmacological properties and potential therapeutic applications. This article reviews the biological activity of this specific compound, focusing on its pharmacodynamics, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C20H27N5O3S2
• Molecular Weight : 449.6 g/mol
• IUPAC Name : 6-[(4-tert-butylphenoxy)methyl]-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

The compound features a triazole ring fused with a thiadiazole moiety and a piperidine group substituted with a methylsulfonyl group. This unique structure contributes to its biological activity.

Anti-inflammatory Activity

Research has indicated that derivatives of triazolo[3,4-b][1,3,4]thiadiazoles exhibit significant anti-inflammatory effects. For instance, studies have shown that compounds within this class can inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the inflammatory response .

Antimicrobial Properties

Triazolo-thiadiazole derivatives have demonstrated antimicrobial activity against various pathogens. In vitro studies have shown efficacy against bacteria and fungi by disrupting cell wall synthesis and inhibiting nucleic acid synthesis . The compound's structure allows for interaction with bacterial enzymes and receptors.

Neuroprotective Effects

Recent investigations into the neuroprotective properties of similar compounds suggest potential applications in treating neurodegenerative diseases. The ability to modulate neurotransmitter systems and reduce oxidative stress indicates a promising avenue for further research .

The biological activity of 3-[1-(Methylsulfonyl)-4-piperidinyl]-6-(5,6,7,8-tetrahydro-2-naphthalenylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may involve several mechanisms:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in inflammatory pathways.
• Receptor Modulation : It could act on various receptors in the central nervous system (CNS), affecting neurotransmission.
• Oxidative Stress Reduction : Its antioxidant properties may contribute to cellular protection against oxidative damage.

Case Study 1: Anti-inflammatory Efficacy

A study evaluated the anti-inflammatory effects of various triazolo-thiadiazole derivatives in animal models. The results indicated that these compounds significantly reduced edema and inflammatory markers compared to control groups .

Case Study 2: Antimicrobial Activity Assessment

In another study focusing on antimicrobial properties, a series of synthesized triazolo-thiadiazoles were tested against Gram-positive and Gram-negative bacteria. The results demonstrated notable inhibition zones and minimum inhibitory concentrations (MICs) comparable to standard antibiotics .

Data Summary Table

Property	Value
Molecular Formula	C20H27N5O3S2
Molecular Weight	449.6 g/mol
Biological Activities	Anti-inflammatory, Antimicrobial
Mechanisms of Action	Enzyme inhibition, Receptor modulation
Key Findings	Significant reduction in inflammation
	Effective against multiple pathogens

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Observations :

• Synthesis Efficiency : Microwave-assisted methods (e.g., for 3-(5'-fluoro-2'-methoxybiphenyl) derivatives) achieve higher yields (60–85%) compared to conventional methods .
• Bioactivity Trends: Antimicrobial Activity: 3-Chlorophenyl and aryl-substituted analogs (e.g., 5a–j) show significant inhibition of bacterial and fungal growth . Anticancer Potential: Fluorinated biphenyl derivatives (e.g., 3b and 3g) exhibit promising cytotoxicity, likely due to enhanced electron-withdrawing effects . Structural Impact: The 5,6,7,8-tetrahydro-2-naphthalenylmethyl group in the target compound may mimic the bioactive naphthalene moieties in compounds like 6-(1-naphthyl)-3-(2-pyridinyl) derivatives, which are structurally linked to anticancer scaffolds .

Physicochemical and Spectral Properties

• Spectral Data: Analogs such as 3-(4-pyridinyl)-6-(2-amino-3,5-dibromophenyl) show characteristic IR peaks for NH (3280 cm⁻¹), C=N (1618 cm⁻¹), and N-N=C (1280 cm⁻¹), with $ ^1H $ NMR signals for aromatic protons (δ 7.86–8.7 ppm) . The target compound’s methylsulfonyl group would likely produce distinct S=O stretching (~1350–1150 cm⁻¹) and piperidine-related signals.

Molecular Similarity and Drug-Likeness

Using Tanimoto coefficient-based similarity indexing (as in ), the target compound’s methylsulfonyl-piperidinyl and tetrahydro-naphthalenylmethyl groups may align with pharmacophores in HDAC inhibitors or kinase-targeting agents. For example:

• Electron Effects : The methylsulfonyl group’s electron-withdrawing nature could modulate enzyme inhibition, as seen in sulfonamide-containing drugs .